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Compound of Interest

Compound Name: Meconic acid

Cat. No.: B045900 Get Quote

Essential safety and logistical information for the proper handling and disposal of meconic
acid in a laboratory setting.

Meconic acid, a dicarboxylic acid found in certain plants of the poppy family, requires careful

management and disposal to ensure laboratory safety and environmental compliance.[1]

Although it exhibits low toxicity, it can be harmful if ingested in large quantities and may cause

irritation.[2] Furthermore, as an acid, it can react with strong bases and oxidizing agents.[2]

Adherence to proper disposal protocols is crucial for minimizing risks and complying with

hazardous waste regulations.

Hazard and Regulatory Summary
The following table summarizes key hazard information for meconic acid and the primary

regulations governing its disposal.
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Characteristic Information Citation

Physical State Solid [3]

Toxicity
Low, but can be harmful in

large quantities.
[2]

Hazards
Irritant to skin, eyes, and

respiratory tract.
[4]

Reactivity
Reacts with strong bases and

oxidizing agents.
[2]

Primary Regulation
Resource Conservation and

Recovery Act (RCRA)
[5][6]

State Regulations
May have specific state-level

requirements.
[5][7]

Step-by-Step Disposal Procedures
The proper disposal of meconic acid involves a series of steps to ensure the safety of

laboratory personnel and compliance with environmental regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling meconic acid, always wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

vapors.[8]

Have an emergency eyewash station and safety shower readily accessible.

2. Waste Identification and Segregation:

All meconic acid waste, including contaminated materials such as filter paper or disposable

labware, must be treated as hazardous chemical waste.
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Segregate meconic acid waste from other waste streams to prevent accidental reactions.

Do not mix it with bases or strong oxidizing agents.

3. Containerization and Labeling:

Collect solid meconic acid waste in a clearly labeled, sealed, and durable container that is

compatible with acidic waste.[9]

The container label should include:

The words "Hazardous Waste"

The name of the chemical: "Meconic Acid"

The associated hazards (e.g., "Irritant," "Acid")

The date the waste was first added to the container.

4. Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

Ensure the storage area is cool, dry, and away from incompatible materials.[8]

5. Disposal:

Disposal of meconic acid must be conducted through a licensed hazardous waste

management company.

Do not attempt to neutralize meconic acid with a strong base without proper training and

risk assessment, as this can generate heat and fumes.

Never dispose of meconic acid down the drain or in the regular trash.[10]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

meconic acid waste.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of meconic acid waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and environmental health protocols and the relevant Safety Data Sheet (SDS)

for meconic acid before handling and disposal. Regulations for hazardous waste disposal can

vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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